Cas no 89207-53-4 (Phosphonium, [2-[bis(1-methylethyl)amino]ethyl]triphenyl-)

• Product Name: Phosphonium, [2-[bis(1-methylethyl)amino]ethyl]triphenyl-
• CAS No: 89207-53-4
• MF: C₂₆H₃₃NP
• MW: 390.520687818527
• CID: 608758
• PubChem ID: 19764982
• Update Time: 2025-04-19

Phosphonium, [2-[bis(1-methylethyl)amino]ethyl]triphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphonium, [2-[bis(1-methylethyl)amino]ethyl]triphenyl-
• 2-[di(propan-2-yl)amino]ethyl-triphenylphosphanium
• 89207-53-4
• DTXSID60599687
• {2-[Di(propan-2-yl)amino]ethyl}(triphenyl)phosphanium

• Inchi： 1S/C26H33NP/c1-22(2)27(23(3)4)20-21-28(24-14-8-5-9-15-24,25-16-10-6-11-17-25)26-18-12-7-13-19-26/h5-19,22-23H,20-21H2,1-4H3/q+1
• InChI Key： KODQGUURCRBGTK-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 390.235062055g/mol
• Monoisotopic Mass: 390.235062055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 16.83000
• LogP: 5.09930